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Compound of Interest

Compound Name: Acetylene-d1

Cat. No.: B1604952

An In-depth Technical Guide to Acetylene-d1

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of acetylene-d1 (deuterated acetylene), a
crucial tool in mechanistic chemistry and isotopic labeling studies. We will cover its
fundamental properties, synthesis, and applications, with a focus on its utility in research and
development.

Core Properties of Acetylene-d1

Acetylene-d1, also known as deuterioethyne, is a deuterated isotopologue of acetylene. Itis a
colorless gas, sometimes with a garlic-like odor due to impurities in commercial grades[1][2][3].
As a simple asphyxiant, high concentrations can lead to unconsciousness and other adverse
health effects[1][2].

The key physical and chemical properties of acetylene-d1 are summarized in the table below
for easy reference.
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Property Value Source(s)
Chemical Formula HCCD or CzHD [415]
Molecular Weight 27.04 g/mol [1][6]
27.02193 g/mol [4]

27.0434 g/mol (5]

Exact Mass 27.0219268097 Da [1]

CAS Number 2210-34-6 [11[4115]
Physical Form Colorless Gas [1114]
Purity (typical) approx. 95 atom % D [4]

Experimental Protocols: Synthesis and Purification

The synthesis of acetylene-d1 requires careful control to achieve high isotopic enrichment.
The following outlines a general methodology based on common techniques.

A promising method for producing acetylene-d1 with high selectivity is through the
electrochemical reduction of acetylene in the presence of a deuterium source, such as heavy
water (D20).

o Electrochemical Cell Setup: An electrochemical cell is prepared with a suitable catalyst-
coated cathode.

¢ Reactant Introduction: Acetylene gas is introduced into the cell where it is adsorbed onto the
catalyst surface.

o Deuterium Source: Heavy water (D20) is introduced and reduced at the cathode, generating
adsorbed deuterium atoms on the catalyst.

o Semi-Deuteration: The active deuterium species react with the adsorbed acetylene
molecules. By carefully controlling the electrode potential and reactant flow rates, the
reaction can be managed to favor the semi-deuteration, yielding acetylene-d1 (HCCD)[6].
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This method aims to minimize the formation of byproducts like fully deuterated acetylene
(C2D2) and unreacted acetylene (C2H2)[6].

Regardless of the synthetic route, the resulting gas is typically a mixture of acetylene
isotopologues and chemical impurities. A multi-step purification process is therefore essential.

e Chemical Purification (Scrubbing):

o Wet Scrubbing: The raw gas stream is bubbled through chemical solutions to remove
impurities. Common impurities from methods like using calcium carbide include phosphine
(PHs), hydrogen sulfide (H2S), and ammonia (NHs). Scrubbing agents can include
concentrated sulfuric acid or acidified copper(ll) sulfate solutions[6].

o Dry Purification: The gas is passed through a column containing a solid purifying agent,
such as chromic acid or ferric chloride on a porous support, to remove residual
impurities[6].

e |sotopic Enrichment (Cryogenic Distillation):

o Due to the nearly identical chemical properties of C2Hz, C2HD, and CzD2, separating these
isotopologues is challenging]6].

o Cryogenic distillation is a common technique for this separation on a larger scale. This
method exploits the slight differences in the boiling points of the isotopologues]6].

o The purified gas mixture is cooled to low temperatures in a specialized fractional
distillation column to separate the different deuterated forms of acetylene[6].

Logical Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and purification of
acetylene-d1.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1604952
https://www.benchchem.com/product/b1604952
https://www.benchchem.com/product/b1604952
https://www.benchchem.com/product/b1604952
https://www.benchchem.com/product/b1604952
https://www.benchchem.com/product/b1604952
https://www.benchchem.com/product/b1604952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Stage

Acetylene (C2H2) Heavy Water (D20)

Electrochemical Cell
(Controlled Potential)

Yields

Purification Stage
Raw Gas Mixture
(Cz2H2, C2HD, C2D2, Impurities)

l

Wet Scrubbing
(e.g., H2S0a4)

;

Dry Purification
(e.g., Chromic Acid)

;

Cryogenic Distillation

Enriches

Purified Acetylene-d1
(HCCD, >95% D)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1604952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Acetylene-dl | C2H2 | CID 137497 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Acetylene-d1 - Hazardous Agents | Haz-Map [haz-map.com]

3. Know About Acetylene, Its Properties, and Rexarc’s Acetylene Gas Monitoring System -
Rexarc [rexarc.com]

4. cymitquimica.com [cymitquimica.com]

5. Acetylene-d1 [webbook.nist.gov]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Molecular weight and formula of acetylene-d1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604952#molecular-weight-and-formula-of-
acetylene-d1i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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